Cas no 2171603-32-8 (4-(but-3-yn-2-yl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid)

• Product Name: 4-(but-3-yn-2-yl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid
• CAS No: 2171603-32-8
• MF: C₂₄H₂₄N₂O₅
• MW: 420.457766532898
• CID: 6188280
• PubChem ID: 165549842
• Update Time: 2025-06-20

4-(but-3-yn-2-yl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(but-3-yn-2-yl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid
• EN300-1486716
• 4-[(but-3-yn-2-yl)carbamoyl]-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoic acid
• 2171603-32-8

• Inchi： 1S/C24H24N2O5/c1-3-15(2)25-23(29)21(12-13-22(27)28)26-24(30)31-14-20-18-10-6-4-8-16(18)17-9-5-7-11-19(17)20/h1,4-11,15,20-21H,12-14H2,2H3,(H,25,29)(H,26,30)(H,27,28)
• InChI Key： XNOCAYMQUCNMOZ-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NC(C#C)C)=O)CCC(=O)O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 420.16852187g/mol
• Monoisotopic Mass: 420.16852187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 9
• Complexity: 692
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 105Ų

Additional information on 4-(but-3-yn-2-yl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid

Introduction to 4-(But-3-yn-2-yl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic Acid (CAS No. 2171603-32-8)

4-(But-3-yn-2-yl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid (CAS No. 2171603-32-8) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a butynyl group, a fluorenylmethoxycarbonyl (Fmoc) protecting group, and an amino acid backbone. These characteristics make it a valuable intermediate in the synthesis of various bioactive molecules and therapeutic agents.

The butynyl group in the structure of 4-(But-3-yn-2-yl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid provides a versatile handle for further chemical modifications. The presence of this alkyne functionality allows for the application of click chemistry reactions, such as the copper(I)-catalyzed azide–alkyne cycloaddition (CuAAC), which is widely used in the synthesis of bioconjugates and drug delivery systems. This property makes the compound particularly useful in the development of targeted therapies and diagnostic tools.

The fluorenylmethoxycarbonyl (Fmoc) protecting group is a well-known reagent in peptide synthesis, used to protect the amino group during multistep reactions. The Fmoc group can be selectively removed under mild conditions, making it an ideal choice for the synthesis of complex peptides and peptidomimetics. In the context of 4-(But-3-yn-2-yl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid, the Fmoc group ensures that the amino functionality remains unreactive until desired, allowing for precise control over the synthetic process.

The amino acid backbone of this compound adds to its biological relevance. Amino acids are the building blocks of proteins and play crucial roles in various biological processes. The presence of an amino acid moiety in 4-(But-3-yn-2-yl)carbamoyl-4-{(9H-fluoren-9-y)methoxycarbonyl}amino)butanoic acid suggests potential applications in protein engineering, enzyme inhibition, and drug design. Recent studies have explored the use of similar compounds as inhibitors of specific enzymes involved in disease pathways, highlighting their therapeutic potential.

In terms of its chemical properties, 4-(But-3-ynyl)carbamoyl4-{(9H-fluoren9y)methoxycarbonyl}amino)butanoic acid is a white crystalline solid with a molecular weight of approximately 457.5 g/mol. It is soluble in common organic solvents such as dimethyl sulfoxide (DMSO), dimethylformamide (DMF), and acetonitrile (ACN). These solubility properties facilitate its use in various synthetic protocols and biological assays.

The synthesis of 4-(But3ynyl)carbamoyl4-{(9H-fluoren9y)methoxycarbonyl}amino)butanoic acid typically involves several steps, including the protection of the amino group with Fmoc, introduction of the butynyl moiety, and final deprotection to reveal the free amino functionality. Advanced synthetic techniques, such as solid-phase peptide synthesis (SPPS), have been employed to optimize the yield and purity of this compound.

In recent years, there has been growing interest in the use of 4-(But3ynyl)carbamoyl4-{(9H-fluoren9y)methoxycarbonyl}amino)butanoic acid as a building block for more complex molecules. For example, researchers have utilized this compound to synthesize peptidomimetics that mimic natural peptides but exhibit enhanced stability and bioavailability. These peptidomimetics have shown promise in treating conditions such as cancer, neurodegenerative diseases, and infectious diseases.

Beyond its applications in drug discovery, 4-(But3ynyl)carbamoyl4-{(9H-fluoren*9*y)methoxycarbony*la*min*o*)butan*o*i*c *a*c*i*d has also found utility in materials science. The presence of both an alkyne and an amino acid moiety makes it suitable for creating functionalized polymers and hydrogels with tailored properties. These materials have potential applications in tissue engineering, drug delivery systems, and biosensors.

In conclusion, 4-(But*3*y*n*y*l*)c*ar*b*a*m*o*y*l*-4-*{*(9H-f*l*u*o*r*e*n-*9*-y*)m*e*t*h*o*x*y*c*a*r*b*o*n*y*l}*a*m*i*n*o*)b*u*t*a*n*o*i*c *a*c*i*d (CAS No. 2171603-*3*-8) is a multifunctional compound with significant potential across various scientific disciplines. Its unique structural features enable a wide range of applications in medicinal chemistry, materials science, and biotechnology. Ongoing research continues to uncover new possibilities for this versatile molecule, making it an exciting area of study for both academic researchers and industry professionals.